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Environmental Profile Comparison

Get Quote

The table below synthesizes the core environmental data for the three herbicides, highlighting their distinct

characteristics and potential risks.

Parameter Diclosulam

Metribuzin

Clethodim

Water Solubility  6.32 pg/L (Low) [1]
(at pH 7) [2]

Soil DTso
(Persistence)

~33-65 days
(Moderately
persistent) [1] [2]

Mobility /
Leaching
Potential

High (Koc ~55-78)
[1][2]

6.67x1071° mPa
(Low) [1] [2]

Vapor Pressure

1070 mg/L (High) [3]

5-25 days (Non-persistent to
Moderately persistent) [3]

High (GUS leaching alert) [3]

Data not fully specified in
search results

5450 mg/L (High) [4]

Low persistence (Specific
values vary) [4]

Data not fully specified in
search results

Data not fully specified in
search results
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Parameter Diclosulam Metribuzin Clethodim

Aquatic >110 mg/L (Low Moderate toxicity [3] Moderate toxicity [4]
Ecotoxicity toxicity) [2]

(Fish LCso)

Aquatic 1.6 pg/L (High Moderate toxicity [3] Moderate toxicity [4]
Ecotoxicity toxicity) [2]

(Algae ECso)

Toxicity to Low toxicity Moderate toxicity [3] Moderate toxicity [4]
Honeybees (Contact LDso >25

Hg/bee) [2]
Key High toxicity to High mobility and potential Rapid photodegradation in

Environmental
Concerns

aquatic plants and
algae; High mobility
leading to leaching
potential [1] [2]

for groundwater
contamination; Classified as
a potential endocrine
disruptor and "forever
chemical” based on high
aquatic toxicity [3]

water, but some
photoproducts may be more
toxic and mobile than the
parent compound [5]

Supporting Experimental Data and Protocols

The comparative data in the table is derived from specific experimental studies and standardized regulatory

tests.

e Experimental Data for Diclosulam: The data primarily comes from regulatory studies submitted for
registration. For example, the soil dissipation half-life (DTso) of 33-65 days is based on laboratory and
field studies across various soils, showing that degradation is primarily microbial [1] [2]. The high
toxicity to green algae (ECso of 1.6 pg/L) was determined through a standardized 14-day laboratory
bioassay with Selenastrum capricornutum [2].

o Experimental Data for Metribuzin: The classification of metribuzin as having high leaching
potential is based on the GUS index and its physical-chemical properties [3]. Its designation as a
potential endocrine disruptor and "forever chemical” is based on official classifications (e.g., from the
EU and regulatory databases) due to its high aquatic toxicity and potential for groundwater
contamination [3].
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e Experimental Data for Clethodim: A key study investigated its photodegradation in water under
simulated and natural sunlight. The herbicide degraded rapidly with a half-life of 27.9 minutes to 4.6
hours. The identification of nine major photoproducts was performed using analytical techniques like
LC-MS. Ecotoxicity of the photodegraded solutions was tested using the Microtox test with the
bacterium Vibrio fischeri, showing increased toxicity after the parent compound degraded [5].

Experimental Workflow for Environmental Impact
Assessment

The following diagram illustrates a generalized experimental workflow used to generate the data on

environmental fate and ecotoxicity for pesticides, which applies to the studies cited for these three

herbicides.
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Key Implications for Research and Development

The comparative data reveals critical considerations for the development and application of these herbicides:

¢ Diclosulam's Dual Character: It combines low general mammalian and avian toxicity with very
high toxicity to aquatic plants and algae. Its high mobility and persistence mean it requires careful
management in areas with vulnerable water bodies [1] [2].
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e Metribuzin's Regulatory Scrutiny: Its high mobility, potential for groundwater contamination, and
classification as an endocrine disruptor and "forever chemical" are significant concerns. This is
reflected in its not approved status in the EU and candidate for substitution status [3]. Research
into mitigation, such as using biochar-enhanced bacterial consortia for bioremediation, is ongoing [6].

¢ Clethodim's Transformation Products: While clethodim itself is not persistent, its rapid
photodegradation creates transformation products. Some of these photoproducts are predicted to be
more toxic and more mobile than the original herbicide, emphasizing the need to consider
degradation pathways in environmental risk assessments [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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